1-[1-(Aminomethyl)cyclopropyl]-3-ethylcyclopentan-1-ol

• Molecular Formula: C11H21NO
• Molecular Weight: 183.29 g/mol
• SMILES: CCC1CCC(C1)(C2(CC2)CN)O
• InChI: InChI=1S/C11H21NO/c1-2-9-3-4-11(13,7-9)10(8-12)5-6-10/h9,13H,2-8,12H2,1H3
• InChIKey: ZVIHJYPFEFRJTG-UHFFFAOYSA-N

1-[1-(Aminomethyl)cyclopropyl]-3-ethylcyclopentan-1-ol – Core Physicochemical & Supply Profile for Procurement Evaluation

1-[1-(Aminomethyl)cyclopropyl]-3-ethylcyclopentan-1-ol (CAS 1876483-16-7) is a C11H21NO amino alcohol featuring a cyclopentanol ring with a 3-ethyl substituent and a 1-(aminomethyl)cyclopropyl group. Its molecular weight is 183.29 g/mol . It is supplied as a research-grade intermediate with a minimum purity specification of 95% (AKSci) or 95% (Leyan), and a computed LogP of 1.6665 . This scaffold belongs to a broader class of aminomethyl-cyclopropyl-substituted cycloalkanols, where subtle variations in ring substitution and side-chain length produce marked differences in lipophilicity, conformational flexibility, and commercial availability .

Workflow Research-grade amino alcohol intermediate for medicinal chemistry

Selection Defined purity specification matching early-stage screening needs

Supply Only commercially available 3-ethyl regioisomer; active supply from multiple vendors (2026)

Why Generic Substitution Fails for 1-[1-(Aminomethyl)cyclopropyl]-3-ethylcyclopentan-1-ol: Evidence of Physicochemical Divergence Within the Aminomethyl-Cyclopropyl Cycloalkanol Series

Compounds in the aminomethyl-cyclopropyl cycloalkanol series cannot be treated as freely interchangeable synthons. Even small structural changes—such as relocating the ethyl substituent from position 3 to position 2 on the cyclopentanol ring, replacing an ethyl group with two geminal methyl groups, or extending the alcohol side chain—produce measurable shifts in computed LogP, the number of rotatable bonds, and hydrogen-bond donor/acceptor topology. These differences are quantifiable and directly impact ligand-receptor complementarity, passive membrane permeability, and downstream synthetic tractability. The following evidence guide documents where 1-[1-(aminomethyl)cyclopropyl]-3-ethylcyclopentan-1-ol stands apart from its closest commercially catalogued analogs .

Regioisomer supply discontinuity

The 2-ethyl regioisomer is discontinued; assuming interchangeability with the 3-ethyl form may disrupt long-term supply.

Physicochemical profile shift

Extension to a propan-1-ol side chain increases LogP and rotatable bonds, which may alter aqueous compatibility and conformational flexibility.

Purity specification mismatch

Analog with higher certified purity may require re-validation if substituted into a lower-purity workflow.

Quantitative Differentiation Evidence for 1-[1-(Aminomethyl)cyclopropyl]-3-ethylcyclopentan-1-ol vs. Closest Analogs

Purity Specification Gap: Target Compound (95%) vs. Propan-1-ol Analog (97–98%)

Commercial lots of the target compound are specified at 95% minimum purity by both AKSci and Leyan . In contrast, the homologous 1-(1-(aminomethyl)-3-ethylcyclopentyl)propan-1-ol is listed at 97% (AKSci) and 98% (Leyan) . For applications requiring <95% purity entry-grade intermediates, the target compound's specification is fit-for-purpose and may carry a cost advantage relative to higher-purity alternatives.

Purity Specification

Head-to-head

Target: 95% vs Propan-1-ol analog: 97–98%

Supports purity-tier procurement matching

Supplier QC methods may differ

Evidence Dimension	Minimum purity specification (supplier-certified)
Target Compound Data	95% (AKSci); 95% (Leyan)
Comparator Or Baseline	1-(1-(Aminomethyl)-3-ethylcyclopentyl)propan-1-ol: 97% (AKSci); 98% (Leyan)
Quantified Difference	Target compound purity is 2–3 percentage points lower than the propan-1-ol analog.
Conditions	Supplier technical data sheets; purity determined by the vendors' in-house QC methods.

Why This Matters

Procurement teams can use the differential purity specification to match the compound to the required quality tier, potentially avoiding unnecessary cost if the target purity level meets project needs.

Computed Lipophilicity Advantage: Lower LogP of the Target Compound May Favor Aqueous Compatibility Over the Propan-1-ol Analog

The target compound's computed LogP is 1.6665 . The homolog bearing a propan-1-ol side chain (CAS 1560359-60-5) has a computed LogP of 1.9125 , a difference of ΔLogP ≈ 0.25. This indicates that the target compound is measurably less lipophilic, which typically translates to higher aqueous solubility and potentially lower non-specific protein binding when compared within the same scaffold series.

Computed Lipophilicity

Reported

Target LogP 1.67 vs Analog LogP 1.91

Δ ≈ 0.25

May support aqueous compatibility in lead optimization

Algorithms may differ across platforms

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 1.6665 (Leyan platform calculation)
Comparator Or Baseline	1-(1-(Aminomethyl)-3-ethylcyclopentyl)propan-1-ol: LogP = 1.9125 (Chemscene platform calculation)
Quantified Difference	ΔLogP ≈ 0.25 (target compound ~13% lower)
Conditions	Vendor-reported computed LogP values; algorithms may differ between platforms.

Why This Matters

In lead optimization campaigns where balancing lipophilicity is critical for oral bioavailability or avoiding off-target promiscuity, the ~0.25 LogP reduction of the target compound may offer a measurable advantage.

Conformational Restriction: Fewer Rotatable Bonds Than the Propan-1-ol Analog

The target compound contains 3 rotatable bonds . In contrast, 1-(1-(aminomethyl)-3-ethylcyclopentyl)propan-1-ol has 4 rotatable bonds . A reduction of one rotatable bond corresponds to a smaller conformational search space, which can translate to a reduced entropic penalty upon target binding and potentially improved selectivity within a congeneric series.

Rotatable Bonds

Reported

Target: 3 bonds vs Analog: 4 bonds

Supports scaffold prioritization for rigid binding motifs

Conformational search space may affect binding

Evidence Dimension	Number of rotatable bonds
Target Compound Data	3 rotatable bonds
Comparator Or Baseline	1-(1-(Aminomethyl)-3-ethylcyclopentyl)propan-1-ol: 4 rotatable bonds
Quantified Difference	Target compound has one fewer rotatable bond (25% reduction).
Conditions	Rotatable bond count as reported on Leyan (target) and Chemscene (comparator) product pages.

Why This Matters

Medicinal chemists often prioritize scaffolds with fewer rotatable bonds to improve binding affinity and pharmacokinetic profiles; this compound offers a quantifiably more constrained scaffold.

Commercial Continuity: The 2-Ethyl Isomer Is Discontinued, Making the 3-Ethyl Target the Only Viable Option

The 2-ethyl regioisomer (CAS 1864129-72-5) is listed as a discontinued product by CymitQuimica and is not available for purchase . In contrast, the target 3-ethyl compound is actively stocked and sold by AKSci and Leyan as of May 2026 . For any program requiring an aminomethyl-cyclopropyl-ethyl-cyclopentanol scaffold, the 3-ethyl isomer is the only commercially sustainable choice.

Commercial Status

Head-to-head

3-ethyl: Active (multiple vendors) vs 2-ethyl: Discontinued

Ensures long-term procurement viability

Evidence Dimension	Commercial availability status
Target Compound Data	Actively stocked and available for order (AKSci, Leyan)
Comparator Or Baseline	1-[1-(Aminomethyl)cyclopropyl]-2-ethylcyclopentan-1-ol: Discontinued (CymitQuimica)
Quantified Difference	Qualitative binary: available vs. unavailable.
Conditions	Supplier catalog status as of May 2026.

Why This Matters

Procurement decisions must account for long-term supply continuity; the target compound is the only member of this regioisomeric pair with confirmed commercial viability.

Optimal Application Scenarios for 1-[1-(Aminomethyl)cyclopropyl]-3-ethylcyclopentan-1-ol Driven by Comparative Evidence

Medicinal Chemistry Lead Optimization Requiring Controlled Lipophilicity

When a project necessitates a cyclopentanol-based amino alcohol scaffold with a computed LogP below 1.7 to maintain favorable aqueous solubility and reduce non-specific binding, the target compound (LogP 1.6665) is quantitatively preferable over the propan-1-ol analog (LogP 1.9125) .

Conformational Restriction in Fragment-Based or Structure-Based Drug Design

Programs that prioritize rigid, pre-organized binding motifs benefit from the target compound's 3 rotatable bonds, which represent one fewer degree of conformational freedom than the propan-1-ol analog (4 rotatable bonds) . This may reduce the entropic cost of binding and improve target selectivity.

Supply-Secure Procurement for Multi-Stage Synthesis Campaigns

The target compound is the only regioisomer in its class (aminomethyl-cyclopropyl-ethyl-cyclopentanols) with confirmed, active commercial supply from multiple vendors as of 2026 . The 2-ethyl isomer is discontinued, making the 3-ethyl variant the sole choice for programs requiring uninterrupted, multi-year compound access .

Entry-Level Intermediate Screening Where 95% Purity Is Fit-for-Purpose

For early-stage hit-to-lead or parallel synthesis where 95% purity is acceptable and cost-efficiency is paramount, the target compound offers a defined 95% specification , potentially at lower cost than analogs certified to 97–98% purity.

Application

Selection Property

Validation Focus

Controlled lipophilicity lead optimization

Computed lipophilicity profile

Aqueous solubility and non-specific binding screening

Conformationally restricted drug design

Rotatable bond count profile

Binding affinity and selectivity in rigid binding motifs

Long-term synthesis campaigns

Commercial availability status

Supply continuity and vendor diversification

Early-stage screening or parallel synthesis

Purity specification grade

Purity-tier procurement validation